N-[(4-bromophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylacetamide

• Molecular Formula: C20H18BrNO4S
• Molecular Weight: 448.3 g/mol
• IUPAC Name: N-(4-bromophenyl)sulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)acetamide
• InChI: InChI=1S/C20H18BrNO4S/c1-13(23)22(27(24,25)16-9-6-14(21)7-10-16)15-8-11-20-18(12-15)17-4-2-3-5-19(17)26-20/h6-12H,2-5H2,1H3
• InChI Key: PRNUESQLWCIKMA-UHFFFAOYSA-N
• SMILES: CC(=O)N(C1=CC2=C(C=C1)OC3=C2CCCC3)S(=O)(=O)C4=CC=C(C=C4)Br

Description

N-[(4-bromophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylacetamide, also known as compound 1, is a novel chemical compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-[(4-bromophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylacetamide 1 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. It has also been shown to activate certain signaling pathways involved in apoptosis.
Biochemical and Physiological Effects
Compound 1 has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, to induce apoptosis in cancer cells, and to have anti-inflammatory effects. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(4-bromophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylacetamide 1 in lab experiments is its potential as a novel chemical N-[(4-bromophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylacetamide with a range of potential applications in scientific research. However, one limitation is that its mechanism of action is not fully understood, and further research is needed to elucidate its effects on different signaling pathways and enzymes.

Future Directions

There are many potential future directions for research on N-[(4-bromophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylacetamide 1. One area of interest is its potential as a treatment for cancer, particularly in combination with other chemotherapeutic agents. Another area of interest is its potential as a treatment for neurodegenerative diseases, such as Alzheimer's disease. Further research is also needed to elucidate its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

Compound 1 can be synthesized using a multistep process involving the reaction of 4-bromobenzenesulfonyl chloride with 2,3-dihydrobenzo[b][1,4]dioxine in the presence of a base, followed by acetylation of the resulting intermediate with acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

Compound 1 has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. It has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.